Cas no 1408058-13-8 (2-(4-Piperidyl)benzoxazole Hydrochloride)

• Product Name: 2-(4-Piperidyl)benzoxazole Hydrochloride
• CAS No: 1408058-13-8
• MF: C₁₂H₁₅ClN₂O
• MW: 238.713301897049
• MDL: MFCD22574986
• CID: 1057242
• Update Time: 2025-05-21

2-(4-Piperidyl)benzoxazole Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-4-yl)benzo[d]oxazole hydrochloride
• 2-(4-Piperidyl)benzoxazole Hydrochloride
• 2-(4-Piperidinyl)-1,3-benzoxazole hydrochloride (1:1)
• 2-(4-Piperidyl)benzoxazole HCl
• 5234AJ
• TRA0030865
• SY021520
• AK128839
• AX8250985
• Benzoxazole, 2-(4-piperidinyl)-, hydrochloride (1:1)

• MDL： MFCD22574986
• Inchi： 1S/C12H14N2O.ClH/c1-2-4-11-10(3-1)14-12(15-11)9-5-7-13-8-6-9;/h1-4,9,13H,5-8H2;1H
• InChI Key： SNYHDSIOBPNMML-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=CC=2N=C1C1CCNCC1

Computed Properties

• Exact Mass: 238.08700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 216
• Topological Polar Surface Area: 38.1

Experimental Properties

• PSA: 38.06000
• LogP: 3.42560

Additional information on 2-(4-Piperidyl)benzoxazole Hydrochloride

Introduction to 2-(4-Piperidyl)benzoxazole Hydrochloride (CAS No. 1408058-13-8)

2-(4-Piperidyl)benzoxazole Hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1408058-13-8, is a significant compound in the realm of pharmaceutical chemistry. This benzoxazole derivative features a piperidine moiety, which is well-documented for its role in enhancing the bioavailability and metabolic stability of various pharmacological agents. The hydrochloride salt form of this compound further improves its solubility, making it a valuable candidate for drug formulation and development.

The benzoxazole core structure is known for its broad spectrum of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. When combined with the piperidine ring, 2-(4-Piperidyl)benzoxazole Hydrochloride exhibits enhanced binding affinity to biological targets, which has been a focal point in recent research endeavors. This compound has garnered attention due to its potential applications in treating neurological disorders, cardiovascular diseases, and certain types of cancer.

In the context of modern drug discovery, 2-(4-Piperidyl)benzoxazole Hydrochloride has been extensively studied for its mechanism of action. Preclinical studies suggest that this compound interacts with multiple receptor pathways, including serotonin and dopamine receptors, which are pivotal in modulating central nervous system (CNS) functions. The presence of the piperidine group not only stabilizes the molecule but also facilitates its interaction with these receptors, thereby enhancing therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of 2-(4-Piperidyl)benzoxazole Hydrochloride with high precision. Molecular docking simulations have revealed that this compound exhibits strong binding interactions with enzymes and receptors involved in metabolic pathways. This insight has guided the design of novel derivatives with improved pharmacological properties, underscoring the importance of 1408058-13-8 in medicinal chemistry.

The hydrochloride salt form of this benzoxazole derivative offers several advantages over its free base counterpart. The chloride ion enhances solubility in aqueous media, which is crucial for oral and intravenous drug delivery systems. Additionally, the salt form exhibits greater stability under various storage conditions, ensuring prolonged shelf life and consistent bioavailability. These attributes make 2-(4-Piperidyl)benzoxazole Hydrochloride an attractive candidate for clinical trials and commercial drug development.

Current research initiatives are exploring the potential of 2-(4-Piperidyl)benzoxazole Hydrochloride in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies indicate that the compound can modulate oxidative stress and inflammation pathways, which are hallmark features of these conditions. Furthermore, its ability to cross the blood-brain barrier suggests that it may serve as a promising therapeutic agent for CNS disorders.

In oncology research, 1408058-13-8 has shown promise as an anti-proliferative agent. Mechanistic studies have demonstrated that it inhibits the activity of kinases involved in cancer cell proliferation and survival. By targeting these critical pathways, 2-(4-Piperidyl)benzoxazole Hydrochloride holds potential as a monotherapy or adjunctive treatment in various malignancies. Preclinical trials are underway to evaluate its efficacy and safety profile in animal models.

The synthesis of 2-(4-Piperidyl)benzoxazole Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that pharmaceutical-grade material is produced for clinical use. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been instrumental in achieving high yields of this compound.

Evaluation of 2-(4-Piperidyl)benzoxazole Hydrochloride's pharmacokinetic properties has revealed favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These findings support its potential as a viable therapeutic option for human use. Additionally, toxicological studies have indicated that the compound exhibits low toxicity at therapeutic doses, further reinforcing its safety profile.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 1408058-13-8. HTS allows for rapid evaluation of thousands of compounds against various biological targets, enabling researchers to identify lead candidates with high efficacy and selectivity. This approach has been instrumental in streamlining drug development pipelines and bringing novel therapeutics to market more efficiently.

Future directions in research on 2-(4-Piperidyl)benzoxazole Hydrochloride include exploring its role in modulating immune responses. Preliminary data suggest that this compound may influence cytokine production and immune cell function, making it a candidate for treating autoimmune diseases or enhancing vaccine efficacy. Such applications would expand its therapeutic utility beyond neurological and oncological indications.

In conclusion, 2-(4-Piperidyl)benzoxazole Hydrochloride (CAS No. 1408058-13-8) represents a significant advancement in pharmaceutical chemistry due to its versatile biological activities and favorable pharmacokinetic properties。 Its unique structural features make it a promising candidate for treating a wide range of diseases，including neurodegenerative disorders，cancer，and inflammatory conditions。 Continued research efforts will further elucidate its mechanisms of action，optimize synthetic routes，and translate these findings into clinical applications， ultimately benefiting patients worldwide。